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Compound of Interest

Compound Name: Phenyltrimethoxysilane

Cat. No.: B147435 Get Quote

Essential Safety and Handling Guide for
Phenyltrimethoxysilane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Phenyltrimethoxysilane. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Phenyltrimethoxysilane is a combustible liquid that can cause serious eye irritation and may

irritate the skin and respiratory tract.[1] Ingestion can lead to toxicity associated with methanol,

a hydrolysis product.[1] Adherence to the following safety measures is critical to minimize

exposure and ensure safe handling.

Personal Protective Equipment (PPE)
When handling Phenyltrimethoxysilane, the following personal protective equipment is

mandatory to prevent direct contact and inhalation:

Eye Protection: Chemical goggles are required.[2] Contact lenses should not be worn.[2] A

face shield may be necessary when there is a risk of splashing.[3]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[2] Gloves must be

inspected before use and disposed of properly after handling the chemical.[4]
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Skin and Body Protection: Wear suitable protective clothing, such as a lab coat, to prevent

skin contact.[2][5] Ensure that shoes cover the entire foot.[3]

Respiratory Protection: Work in a well-ventilated area.[1][2][5] If ventilation is inadequate or

there is a risk of inhaling vapors, a NIOSH-certified organic vapor respirator should be used.

[2]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for

Phenyltrimethoxysilane.

Property Value Source

Molecular Formula C9H14O3Si [1]

Molecular Mass 198.29 g/mol [1]

Appearance
Clear, colorless to straw-

colored liquid
[1][6]

Boiling Point 233 °C / 451.4 °F [6]

Melting Point -25 °C / -13 °F [6]

Flash Point 50 °C / 122 °F [6]

Vapor Pressure 20 mm Hg @ 108°C [1]

Acute Toxicity (Oral) Harmful if swallowed.[5]

LD50 (Intravenous, Rat) 180 mg/kg [1]

Operational and Disposal Plans
The following procedural guidance outlines the step-by-step process for safely handling

Phenyltrimethoxysilane from receipt to disposal.

Experimental Protocol: Safe Handling Workflow
Preparation and Area Setup:
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Ensure a well-ventilated work area, preferably a chemical fume hood.[1][2][5]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity.[2]

Remove all sources of ignition, such as open flames and sparks, as the substance is a

combustible liquid.[1][5][6]

Use explosion-proof electrical equipment and non-sparking tools.[1][5]

Ground and bond containers and receiving equipment to prevent static discharge.[1][5]

Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified above: chemical

goggles, neoprene or nitrile rubber gloves, and a lab coat.

Handling and Use:

Avoid all contact with eyes and skin.[1][2] Do not breathe in vapor or mist.[1][2]

Keep the container tightly closed when not in use.[1][2][5]

Store in a cool, dry, and well-ventilated place away from heat.[1][2][5][7]

Incompatible materials to avoid include water, moisture, strong oxidizing agents, and

strong acids.[1][2][6] Phenyltrimethoxysilane reacts with water and moisture, which can

liberate ethanol or methanol.[1][2]

Spill Management:

In case of a spill, evacuate unnecessary personnel.[2]

Clean up spills promptly using a non-combustible absorbent material like sand, earth, or

vermiculite.[1][4]

Collect the absorbed material into an appropriate container for disposal.[1][2]

Do not let the product enter drains or public waters.[2][8]
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Disposal Plan:

Phenyltrimethoxysilane waste may be incinerated.[1][2]

Dispose of the contents and container at a licensed waste disposal facility.[1][5]

Do not dispose of waste into the sewer system.[1]

Always follow local and national regulations for hazardous waste disposal.[1][2][6]

First Aid Procedures:

After Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do.[1] Continue rinsing and seek medical attention if

irritation persists.[1]

After Skin Contact: Wash the affected area with plenty of soap and water.[1][2] Get

medical advice if irritation occurs.[1]

After Inhalation: Move the person to fresh air and keep them at rest in a comfortable

breathing position.[1][2] Seek medical advice if you feel unwell.[1][2]

After Ingestion: Do not induce vomiting.[4] Never give anything by mouth to an

unconscious person.[1][2][4] Seek immediate medical attention.[1][2]
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Safe Handling Workflow for Phenyltrimethoxysilane

Assess Hazards & Review SDS

Setup in Ventilated Area (Fume Hood)

Ensure Emergency Equipment is Accessible
(Eyewash, Shower)

Remove Ignition Sources

Wear Chemical Goggles

Wear Nitrile or Neoprene Gloves

Wear Protective Clothing (Lab Coat)

Perform Work in Fume Hood

Avoid Contact and Inhalation

Keep Container Tightly Closed

Store Properly When Not in Use

Contain Spills with Absorbent Material

Collect Waste in Labeled, Sealed Container

Dispose via Licensed Facility (Incineration)

Doff and Dispose of Contaminated PPE Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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